N-(2,6-dimethylphenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H25N3O2S/c1-17-11-13-20(14-12-17)26-30-27-22(15-21-9-4-5-10-23(21)33-27)28(31-26)34-16-24(32)29-25-18(2)7-6-8-19(25)3/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key: BNFNDJSIFXORAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=CC=CC=C4O3)C(=N2)SCC(=O)NC5=C(C=CC=C5C)C
• Molecular Formula: C28H25N3O2S
• Molecular Weight: 467.6 g/mol

Description

N-(2,6-dimethylphenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H25N3O2S and its molecular weight is 467.59. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-dimethylphenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-dimethylphenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation of S-Acetamide Derivatives

• Research focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsants, exploring their synthesis, structural characterization, and pharmacological evaluation. The study identified moderate anticonvulsant activity in the synthesized compounds, demonstrating the potential of similar structures for therapeutic applications (Severina et al., 2020).

Heterocyclic Synthesis with Activated Nitriles

• Another research area involves the synthesis of new derivatives of thioxo-2,5-dihydro-1H-pyrano[2,3-d]pyrimidine, indicating the versatility of similar compounds in generating a wide range of heterocyclic compounds with potential biological activities (Elian et al., 2014).

Solvent-Free Synthesis and Biological Evaluation

• The solvent-free synthesis of new derivatives and their subsequent biological evaluation for antibacterial and cytotoxic activities highlight the significance of similar chemical structures in medicinal chemistry and drug discovery processes (Aggarwal et al., 2014).

Radiosynthesis for Imaging Applications

• In radiopharmaceutical sciences, the synthesis of selective ligands for imaging purposes using PET (Positron Emission Tomography) demonstrates the application of similar compounds in diagnostic medicine and neuroscience research (Dollé et al., 2008).

One-Pot Synthesis of Functionalized Compounds

• Research on the one-pot synthesis of functionalized compounds indicates the utility of similar chemical frameworks in creating pharmaceutically relevant molecules through efficient and eco-friendly methodologies (Brahmachari & Nayek, 2017).